2-(3-nitrophenyl)-3-[4-(1-piperidinyl)phenyl]acrylonitrile
Overview
Description
2-(3-nitrophenyl)-3-[4-(1-piperidinyl)phenyl]acrylonitrile is a useful research compound. Its molecular formula is C20H19N3O2 and its molecular weight is 333.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 333.147726857 g/mol and the complexity rating of the compound is 531. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Polymerization and Material Science Applications
One significant area of application for acrylonitrile derivatives is in the field of polymer science. Benoit et al. (1999) investigated novel alkoxyamines for "living" free radical polymerizations, demonstrating their pivotal role in mediating controlled polymerization of various vinyl monomers. This study highlights the potential of acrylonitrile derivatives in creating block and random copolymers with precise molecular weights and low polydispersities, indicating their utility in designing advanced polymeric materials (Benoit, Chaplinski, Braslau, & Hawker, 1999).
Optical and Electronic Applications
Acrylonitrile derivatives have also found applications in the development of optoelectronic devices. El-Menyawy et al. (2013) focused on the optical, electrical, and photovoltaic properties of thin films made from acrylonitrile derivatives. Their research revealed that these materials exhibit semiconductor behavior and could be used in the fabrication of heterojunction solar cells, showcasing the potential of acrylonitrile derivatives in renewable energy technologies (El-Menyawy, Elagamey, Elgogary, & El-Enein, 2013).
Chemical Synthesis and Catalysis
Another research focus is the catalytic and synthetic applications of acrylonitrile derivatives. Parveen et al. (2014) conducted stereoselective synthesis of Z-acrylonitrile derivatives, exploring their utility in catalysis and as acetylcholinesterase inhibitors. This study not only emphasizes the synthetic versatility of acrylonitrile derivatives but also their potential in catalytic processes and biological applications (Parveen, Malla, Alam, Ahmad, & Rafiq, 2014).
Environmental and Sensing Applications
Wang et al. (2015) developed a fluorescent probe based on a cyanostilbene derivative of acrylonitrile for the quantitative detection of mercury ions (Hg2+), leveraging the aggregation-induced emission features of the compound. This research underlines the potential of acrylonitrile derivatives in environmental monitoring and the development of sensitive detection systems for heavy metals (Wang, Yang, Yu, Xue, Hu, Fan, & Dong, 2015).
Properties
IUPAC Name |
(E)-2-(3-nitrophenyl)-3-(4-piperidin-1-ylphenyl)prop-2-enenitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O2/c21-15-18(17-5-4-6-20(14-17)23(24)25)13-16-7-9-19(10-8-16)22-11-2-1-3-12-22/h4-10,13-14H,1-3,11-12H2/b18-13- | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLUJPEQUIINXIE-AQTBWJFISA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=CC=C(C=C2)C=C(C#N)C3=CC(=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN(CC1)C2=CC=C(C=C2)/C=C(/C#N)\C3=CC(=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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